An In-depth Technical Guide to the Mechanism of Action of EN106
An In-depth Technical Guide to the Mechanism of Action of EN106
Introduction
EN106 is a novel, cysteine-reactive covalent ligand that functions as a potent inhibitor of the E3 ubiquitin ligase FEM1B.[1][2][3][4][5] Discovered through a screen of a covalent ligand library, EN106 has emerged as a valuable chemical tool for probing the cellular stress response pathways and as a recruiter for targeted protein degradation (TPD) applications, such as Proteolysis Targeting Chimeras (PROTACs). This guide provides a comprehensive overview of the mechanism of action of EN106, including its molecular target, signaling pathway interactions, and the experimental methodologies used to elucidate its function.
Core Mechanism of Action
The primary mechanism of action of EN106 is the covalent modification of a specific cysteine residue within the FEM1B protein, which is a substrate receptor for the CUL2-RING E3 ubiquitin ligase complex. This targeted covalent binding disrupts the natural function of FEM1B, leading to downstream cellular effects.
Molecular Target: FEM1B E3 Ubiquitin Ligase
FEM1B is a key component of the cellular response to reductive stress. Under normal conditions, FEM1B recognizes and binds to its substrate, FNIP1 (Folliculin Interacting Protein 1), leading to its ubiquitination and subsequent degradation by the proteasome. This process is crucial for maintaining mitochondrial activity and redox homeostasis.
Covalent Inhibition and Disruption of Substrate Recognition
EN106 possesses a chloroacetamide "warhead" that specifically and covalently attaches to the cysteine residue at position 186 (Cys186) of FEM1B. This cysteine is located in the substrate-binding pocket of FEM1B and is critical for the recognition of FNIP1. By covalently modifying Cys186, EN106 physically blocks the interaction between FEM1B and FNIP1, thereby inhibiting the ubiquitination and degradation of FNIP1. This leads to the stabilization and accumulation of FNIP1 in the cell.
Signaling Pathway Interactions
The inhibitory action of EN106 on the FEM1B-FNIP1 interaction has significant downstream consequences on cellular signaling pathways, particularly those related to oxidative stress and angiogenesis.
Oxidative Stress Reduction
By preventing the degradation of FNIP1, EN106 treatment leads to a reduction in oxidative stress. Experimental evidence in Human Umbilical Vein Endothelial Cells (HUVECs) has shown that EN106 can decrease the levels of malondialdehyde (MDA), a marker of lipid peroxidation, and inhibit the generation of reactive oxygen species (ROS). Furthermore, EN106 has been observed to increase the activity of superoxide dismutase (SOD), a key antioxidant enzyme, and inhibit the activation of the NF-κB signaling pathway, which is often associated with inflammatory and stress responses.
Promotion of Angiogenesis
In HUVECs cultured under high-glucose conditions, which typically impairs blood vessel formation, EN106 has been shown to rescue angiogenesis. This pro-angiogenic effect is mediated by the upregulation of key proteins involved in cell cycle progression and vascular growth, such as Cyclin D1, Cyclin D3, and Vascular Endothelial Growth Factor A (VEGFA). This suggests that by modulating the FEM1B/FNIP1 axis, EN106 can promote cell proliferation and migration, essential processes in angiogenesis.
Application in Targeted Protein Degradation (PROTACs)
The ability of EN106 to covalently bind to and recruit FEM1B has been leveraged in the development of PROTACs. A PROTAC is a heterobifunctional molecule with a ligand for an E3 ligase and a ligand for a target protein of interest, linked together. By incorporating EN106 as the FEM1B recruiter, novel PROTACs have been designed to induce the degradation of specific cellular proteins. For example, a PROTAC linking EN106 to a BET bromodomain inhibitor has been shown to successfully degrade BRD4, a protein implicated in cancer.
Quantitative Data Summary
The following table summarizes the key quantitative data related to the activity of EN106.
| Parameter | Value | Cell/System | Reference |
| IC50 (FEM1B-FNIP1 Interaction) | 2.2 µM | Recombinant mouse FEM1B | |
| DC50 (BRD4 Degradation) | 250 nM | HEK293T cells | |
| Maximal BRD4 Degradation | 94% | HEK293T cells |
Experimental Protocols
The following are detailed methodologies for the key experiments used to characterize the mechanism of action of EN106.
Competitive Fluorescence Polarization Assay
This assay is used to determine the ability of EN106 to inhibit the interaction between FEM1B and its substrate FNIP1.
Materials:
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Recombinant Maltose-Binding Protein (MBP)-tagged FEM1B
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TAMRA-conjugated FNIP1562-591 degron peptide (fluorescent probe)
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Assay Buffer (e.g., PBS, pH 7.4, with 0.01% Tween-20)
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EN106 stock solution (in DMSO)
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384-well, low-volume, black, round-bottom plates
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Fluorescence polarization plate reader
Protocol:
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Prepare a solution of recombinant MBP-FEM1B in assay buffer to a final concentration of 50 nM.
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Prepare serial dilutions of EN106 in DMSO, and then dilute into assay buffer to the desired final concentrations. The final DMSO concentration should be kept constant across all wells (e.g., 1%).
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In a 384-well plate, add 10 µL of the FEM1B solution to each well.
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Add 5 µL of the EN106 dilutions or DMSO vehicle control to the wells.
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Incubate the plate at room temperature for 1 hour to allow for the covalent reaction between EN106 and FEM1B.
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Prepare a solution of the TAMRA-conjugated FNIP1 degron peptide in assay buffer to a final concentration of 20 nM.
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Add 5 µL of the fluorescent probe solution to each well.
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Incubate the plate for 30 minutes at room temperature, protected from light.
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Measure the fluorescence polarization on a plate reader with appropriate excitation and emission filters for TAMRA.
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Calculate the percent inhibition of the FEM1B-FNIP1 interaction for each EN106 concentration relative to the DMSO control and determine the IC50 value.
Gel-Based Activity-Based Protein Profiling (ABPP)
This technique is used to confirm the direct covalent engagement of EN106 with FEM1B.
Materials:
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Recombinant FEM1B protein
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EN106 stock solution (in DMSO)
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Iodoacetamide-rhodamine (IA-rhodamine) probe
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SDS-PAGE gels
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Fluorescence gel scanner
Protocol:
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Prepare a solution of recombinant FEM1B (50 nM) in a suitable buffer (e.g., PBS, pH 7.4).
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Pre-treat the FEM1B solution with either DMSO (vehicle control) or varying concentrations of EN106 for 30 minutes at room temperature.
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Add the IA-rhodamine probe to a final concentration of 500 nM to each reaction.
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Incubate for another 30 minutes at room temperature, protected from light.
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Quench the labeling reaction by adding 2x Laemmli sample buffer and boiling for 5 minutes.
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Resolve the protein samples by SDS-PAGE.
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Visualize the labeled proteins by in-gel fluorescence scanning using appropriate excitation and emission wavelengths for rhodamine. A decrease in the fluorescent signal in the EN106-treated lanes compared to the DMSO control indicates direct target engagement.
LC-MS/MS Analysis of Covalent Adducts
This method is employed to identify the specific amino acid residue on FEM1B that is covalently modified by EN106.
Materials:
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Recombinant FEM1B protein
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EN106
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Denaturation buffer (e.g., 8 M urea in 50 mM Tris-HCl, pH 8.0)
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Reducing agent (e.g., DTT)
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Alkylation agent (e.g., iodoacetamide)
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Trypsin (proteomics grade)
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LC-MS/MS system (e.g., Orbitrap mass spectrometer coupled with a nano-LC system)
Protocol:
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Incubate recombinant FEM1B (e.g., 50 µM) with a molar excess of EN106 for 30 minutes at room temperature.
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Denature the protein by adding denaturation buffer.
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Reduce disulfide bonds by adding DTT to a final concentration of 10 mM and incubating at 56°C for 1 hour.
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Alkylate free cysteines by adding iodoacetamide to a final concentration of 20 mM and incubating in the dark at room temperature for 30 minutes.
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Dilute the sample with 50 mM ammonium bicarbonate to reduce the urea concentration to below 2 M.
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Digest the protein with trypsin (e.g., 1:50 enzyme-to-protein ratio) overnight at 37°C.
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Acidify the digest with formic acid to stop the reaction and desalt the peptides using a C18 solid-phase extraction column.
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Analyze the resulting peptides by LC-MS/MS.
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Search the MS/MS data against the FEM1B protein sequence, specifying a variable modification on cysteine residues corresponding to the mass of EN106 to identify the modified peptide and the specific site of adduction.
Visualizations
Signaling Pathway of EN106 Action
Caption: Mechanism of action of EN106, illustrating its covalent inhibition of FEM1B and downstream effects.
Experimental Workflow for Characterizing EN106
Caption: Experimental workflow for the discovery, characterization, and application of EN106.
